N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)-2-(5-oxo-2,3,5,6,7,8-hexahydrocyclopenta[d]thiazolo[3,2-a]pyrimidin-3-yl)acetamide

• IUPAC Name: N-[2-(1-methyl-6-oxopyridazin-3-yl)phenyl]-2-(2-oxo-10-thia-1,8-diazatricyclo[7.3.0.03,7]dodeca-3(7),8-dien-12-yl)acetamide
• InChI: InChI=1S/C22H21N5O3S/c1-26-20(29)10-9-18(25-26)14-5-2-3-7-16(14)23-19(28)11-13-12-31-22-24-17-8-4-6-15(17)21(30)27(13)22/h2-3,5,7,9-10,13H,4,6,8,11-12H2,1H3,(H,23,28)
• InChI Key: AIUWYXSQTZZBBZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C2=CC=CC=C2NC(=O)CC3CSC4=NC5=C(CCC5)C(=O)N34
• Molecular Formula: C22H21N5O3S
• Molecular Weight: 435.5 g/mol

Description

N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)-2-(5-oxo-2,3,5,6,7,8-hexahydrocyclopenta[d]thiazolo[3,2-a]pyrimidin-3-yl)acetamide is a useful research compound. Its molecular formula is C22H21N5O3S and its molecular weight is 435.5. The purity is usually 95%.
BenchChem offers high-quality N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)-2-(5-oxo-2,3,5,6,7,8-hexahydrocyclopenta[d]thiazolo[3,2-a]pyrimidin-3-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)-2-(5-oxo-2,3,5,6,7,8-hexahydrocyclopenta[d]thiazolo[3,2-a]pyrimidin-3-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Properties

This compound has been studied for its potential as an antimicrobial agent. Research indicates that similar heterocyclic compounds, which incorporate a sulfamoyl moiety, demonstrate promising antibacterial and antifungal activities. These activities are significant in the development of new antimicrobial agents, particularly against various resistant strains of bacteria and fungi (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014), (Azab, Youssef, & El-Bordany, 2013).

Applications in Corrosion Inhibition

The compound's derivatives have been explored for their role in corrosion inhibition. This application is particularly relevant in industrial settings where metal corrosion can be a significant issue. The study on pyrimidine derivatives revealed their potential as corrosion inhibitors, which is essential for extending the lifespan of metal-based structures and machinery (Akbas et al., 2018).

Anti-Inflammatory and Ulcerogenicity Properties

The compound and its derivatives have been evaluated for their anti-inflammatory properties. Some studies have focused on synthesizing derivatives that not only exhibit anti-inflammatory effects but also have minimal ulcerogenic effects. This dual characteristic is crucial in developing safer anti-inflammatory drugs (El-Tombary, 2013).

Base Oil Improvement

In the field of petrochemicals, derivatives of this compound have been used for improving the quality of base oil. These heterocyclic compounds have shown effectiveness as antioxidants in base oil, which is crucial for enhancing the oil's performance and longevity (Nessim, 2017).